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Compound of Interest

Compound Name: N-Ethylammelide

CAS No.: 2630-10-6

Cat. No.: B1196320

Get Quote

This comprehensive guide provides detailed application notes and laboratory protocols for the

synthesis of N-Ethylammelide, also known by its IUPAC name, 6-(ethylamino)-1H-1,3,5-

triazine-2,4-dione.[1] This document is intended for researchers, scientists, and professionals in

the field of drug development and medicinal chemistry who require a reliable and well-

documented procedure for the preparation of this triazine derivative.

Introduction to N-Ethylammelide
N-Ethylammelide is a derivative of ammelide, a heterocyclic organic compound belonging to

the triazine family. The triazine core is a key pharmacophore in numerous biologically active

molecules, and N-alkylation can significantly influence their pharmacological properties. A

precise and reproducible synthesis protocol is therefore essential for further investigation into

the potential applications of N-Ethylammelide.

The synthesis of N-Ethylammelide is achieved through a two-step process commencing with

the readily available starting material, cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The

methodology relies on the differential reactivity of the chlorine atoms on the triazine ring,

allowing for a stepwise nucleophilic substitution. The first step involves the selective
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monosubstitution of a chlorine atom with ethylamine, followed by the hydrolysis of the

remaining two chlorine atoms to yield the final product.

Chemical and Physical Properties
Property Value Source

Molecular Formula C₅H₈N₄O₂ PubChem[1]

Molecular Weight 156.14 g/mol PubChem[1]

IUPAC Name
6-(ethylamino)-1H-1,3,5-

triazine-2,4-dione
PubChem[1]

Appearance
White to off-white solid

(predicted)

Solubility

Sparingly soluble in cold water,

more soluble in hot water and

polar organic solvents.

Synthesis Pathway Overview
The synthesis of N-Ethylammelide from cyanuric chloride proceeds via two key

transformations:

Nucleophilic Substitution: The first step is the reaction of cyanuric chloride with one

equivalent of ethylamine. This reaction is conducted at a low temperature to control the

reactivity and favor the formation of the monosubstituted product, 4,6-dichloro-N-ethyl-1,3,5-

triazin-2-amine.

Hydrolysis: The subsequent step involves the hydrolysis of the two remaining chlorine atoms

on the triazine ring of the intermediate to hydroxyl groups. This is typically achieved by

heating in an aqueous acidic or basic solution.
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Cyanuric Chloride

4,6-dichloro-N-ethyl-
1,3,5-triazin-2-amine
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Ethylamine
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Step 1: Amination

Step 2: Hydrolysis

Dissolve Cyanuric Chloride
in Acetone/THF

Cool to 0-5 °C

Add Ethylamine and
Sodium Carbonate

Stir for 2-4 hours

Pour into Ice-Water

Filter and Dry Intermediate

Suspend Intermediate
in Acid/Base Solution

Proceed to Hydrolysis

Heat to Reflux

Monitor Reaction

Cool and Neutralize

Filter, Wash, and Dry
N-Ethylammelide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-Ethylammelide | C5H8N4O2 | CID 17514 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Synthesis of N-Ethylammelide: A Detailed Laboratory
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196320/docs#synthesis-of-n-ethylammelide-a-
detailed-laboratory-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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